Cas no 225780-73-4 (tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate
• CAS No: 225780-73-4
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• MDL: MFCD18252693
• CID: 4641591
• Update Time: 2025-10-21

tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-amino-3-cyclohexylpropanoate
• S-Cyclohexylalanine 1,1-dimethylethyl ester
• Cyclohexanepropanoic acid, α-amino-, 1,1-dimethylethyl ester, (αS)-
• tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate
• (S)-2-Amino-3-cyclohexyl-propionic acid tert-butyl ester

• MDL： MFCD18252693
• Inchi： 1S/C13H25NO2/c1-13(2,3)16-12(15)11(14)9-10-7-5-4-6-8-10/h10-11H,4-9,14H2,1-3H3/t11-/m0/s1
• InChI Key： BFHYVCSFGFKQIG-NSHDSACASA-N
• SMILES： C(C1CCCCC1)[C@H](N)C(=O)OC(C)(C)C

Additional information on tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate

Recent Advances in the Study of tert-Butyl (2S)-2-Amino-3-Cyclohexyl-Propanoate (CAS: 225780-73-4)

In recent years, the compound tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate (CAS: 225780-73-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including peptidomimetics and small-molecule drugs. Its unique structural features, such as the cyclohexyl moiety and the tert-butyl ester group, make it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate to improve yield and enantiomeric purity. A 2023 publication in the Journal of Organic Chemistry demonstrated an efficient asymmetric synthesis method using enzymatic resolution, achieving >99% enantiomeric excess (ee). This advancement is particularly relevant for the production of high-purity intermediates required in pharmaceutical manufacturing.

The compound's application in drug development has been explored in several recent preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) investigated its incorporation into novel protease inhibitors, showing promising activity against HIV-1 protease with an IC50 of 12 nM. The cyclohexyl side chain was found to enhance binding affinity through favorable hydrophobic interactions with the enzyme's active site.

Structural modifications of tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate have also been studied for their potential in addressing drug resistance. A 2024 study in ACS Medicinal Chemistry Letters reported that derivatives of this compound exhibited improved metabolic stability and membrane permeability compared to their linear counterparts, making them attractive candidates for oral drug development.

From a pharmacological perspective, recent in vitro and in vivo studies have shed light on the compound's pharmacokinetic properties. Research conducted at several academic institutions has demonstrated that the tert-butyl ester group significantly enhances the compound's stability in plasma, with a half-life exceeding 8 hours in human liver microsome assays.

The commercial availability of tert-butyl (2S)-2-amino-3-cyclohexyl-propanoate has expanded in recent years, with multiple suppliers now offering GMP-grade material for pharmaceutical applications. Market analysis indicates growing demand for this intermediate, particularly in the development of antiviral and anticancer therapeutics.

Future research directions for this compound include exploration of its use in targeted drug delivery systems and as a scaffold for combinatorial chemistry. The unique stereochemical properties of 225780-73-4 continue to make it a valuable tool in medicinal chemistry, with several patent applications filed in 2024 for novel derivatives and synthetic methods.